Cas no 876028-69-2 (2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine)

• Product Name: 2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine
• CAS No: 876028-69-2
• MF: C₁₆H₂₆N₄
• MW: 274.404443264008
• MDL: MFCD22741910
• CID: 1032127
• PubChem ID: 69026078
• Update Time: 2025-06-08

2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine
• 2-tert-butyl-4-(1-methylcyclopropyl)-6-piperazin-1-ylpyrimidine
• 2-(1,1-Dimethylethyl)-4-(1-methylcyclopropyl)-6-(1-piperazinyl)pyrimidine (ACI)
• 2-tert-Butyl-4-(piperazin-1-yl)-6-(1-methylcyclopropyl)pyrimidine
• DTXSID30739553
• DB-337801
• 2-tert-butyl-4-piperazin-1-yl-6-(1-methylcyclopropyl)-pyrimidine
• FFPRWFIBQNZWDL-UHFFFAOYSA-N
• SCHEMBL4390504
• 2-tert-Butyl-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine
• CS-D0091
• 876028-69-2
• AS-42079
• MFCD22741910
• BKB02869
• AKOS016011704

• MDL： MFCD22741910
• Inchi： 1S/C16H26N4/c1-15(2,3)14-18-12(16(4)5-6-16)11-13(19-14)20-9-7-17-8-10-20/h11,17H,5-10H2,1-4H3
• InChI Key： FFPRWFIBQNZWDL-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=NC(C2(CC2)C)=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 274.21600
• Monoisotopic Mass: 274.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05000
• LogP: 2.62900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine

Research Briefing on 2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine (CAS: 876028-69-2)

The compound 2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine (CAS: 876028-69-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine as a key intermediate in the development of novel kinase inhibitors. Its unique structural features, including the tert-butyl group and the piperazine moiety, contribute to its ability to modulate specific kinase pathways implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting JAK2 kinases, which are critical targets in myeloproliferative disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 876028-69-2. A recent patent (WO2023056789) describes a streamlined synthetic route that reduces the number of steps and improves scalability, making it more feasible for industrial production. The method involves a palladium-catalyzed coupling reaction, which has shown high efficiency and reproducibility in laboratory settings.

Pharmacokinetic studies of 2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it a promising candidate for central nervous system (CNS) targeting therapies. Preclinical trials in rodent models have shown encouraging results in reducing neuroinflammation, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and potential off-target effects need to be addressed in future research. Current efforts are focused on structural modifications to enhance selectivity and reduce toxicity, as evidenced by ongoing structure-activity relationship (SAR) studies.

In conclusion, 2-(tert-Butyl)-4-(1-methylcyclopropyl)-6-(piperazin-1-yl)pyrimidine represents a versatile scaffold in medicinal chemistry with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for its development into clinically viable therapeutics. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this promising compound.